Cas no 1527744-25-7 (4-(2-methoxy-5-methylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(2-methoxy-5-methylphenyl)-2-methylbutanoic acid
• CAS No: 1527744-25-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6249004
• PubChem ID: 81009362
• Update Time: 2025-05-20

4-(2-methoxy-5-methylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-5-methylphenyl)-2-methylbutanoic acid
• 1527744-25-7
• EN300-1858955
• AKOS019578442

• Inchi： 1S/C13H18O3/c1-9-4-7-12(16-3)11(8-9)6-5-10(2)13(14)15/h4,7-8,10H,5-6H2,1-3H3,(H,14,15)
• InChI Key： QXSJSCCURWPNMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CCC(C(=O)O)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxy-5-methylphenyl)-2-methylbutanoic acid

Introduction to 4-(2-Methoxy-5-Methylphenyl)-2-Methylbutanoic Acid (CAS No. 1527744-25-7)

4-(2-Methoxy-5-Methylphenyl)-2-Methylbutanoic Acid, also known by its CAS number CAS No. 1527744-25-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with methoxy and methyl substituents, along with a butanoic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of extensive research.

The molecular structure of 4-(2-Methoxy-5-Methylphenyl)-2-Methylbutanoic Acid is noteworthy for its aromatic ring substituted with methoxy and methyl groups, which are known to influence the electronic properties of the molecule and its reactivity in various chemical reactions. The butanoic acid group further adds to the compound's versatility, enabling it to participate in a wide range of biochemical interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The presence of the methoxy group on the phenyl ring has been shown to enhance the compound's ability to interact with cellular receptors, making it a promising candidate for therapeutic applications.

In terms of synthesis, 4-(2-Methoxy-5-Methylphenyl)-2-Methylbutanoic Acid can be prepared through various routes, including Friedel-Crafts alkylation and acylation reactions, followed by oxidation steps to introduce the carboxylic acid group. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product.

The physical properties of this compound, such as its melting point, solubility, and stability under different conditions, have been extensively studied to optimize its storage and handling during research and industrial processes. Its solubility in organic solvents makes it suitable for use in various organic reactions and chromatographic separations.

The application of CAS No. 1527744-25-7 extends beyond pharmaceuticals; it has also found uses in materials science as a component in polymer formulations and as an additive in cosmetic products due to its mild acidic nature and compatibility with skin.

In conclusion, 4-(2-Methoxy-5-Methylphenyl)-2-Methylbutanoic Acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research. Its potential applications span multiple disciplines, underscoring its importance as a versatile compound in modern chemistry.